ethyl 5-methyl-7-(3-methyl-2-thienyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 5-methyl-7-(3-methylthiophen-2-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C14H16N4O2S/c1-4-20-13(19)10-9(3)17-14-15-7-16-18(14)11(10)12-8(2)5-6-21-12/h5-7,11H,4H2,1-3H3,(H,15,16,17)
• InChI Key: NYWBAKMBWPNQGO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC2=NC=NN2C1C3=C(C=CS3)C)C
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

Triazole-pyrimidine hybrids are a class of compounds that have shown promising neuroprotective and anti-inflammatory properties. They have been studied for their potential use in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of these compounds was analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Mechanism of Action

The mechanism of action of these compounds was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. They showed significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Future Directions

The study strongly indicates that the novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents.